Cas no 16018-52-3 (N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine)

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine is a guanidine derivative featuring a pyrimidinone core, which confers unique reactivity and binding properties. This compound is of interest in medicinal chemistry and materials science due to its ability to act as a versatile intermediate or ligand. The presence of both guanidine and pyrimidinone functional groups enhances its potential for hydrogen bonding and coordination with metals, making it suitable for applications in catalysis or molecular recognition. Its structural rigidity and electron-rich aromatic systems contribute to stability and selectivity in synthetic pathways. The compound’s well-defined heterocyclic framework allows for precise modifications, enabling tailored applications in pharmaceutical research or functional material design.

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine structure

16018-52-3 structure

Product Name:N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine

CAS No:16018-52-3

MF:C₁₂H₁₃N₅O

MW:243.264521360397

MDL:MFCD19103545

CID:174391

PubChem ID:135495567

Update Time:2025-11-02

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Chemical and Physical Properties

Names and Identifiers

- Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-phenyl-
- 2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)-1-phenylguanidine
- 1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-phenylguanidine
- 1-(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenylguanidine
- Guanidine, N-(4-hydroxy-6-methyl-2-pyrimidinyl)-N'-phenyl-
- 2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-phenylguanidine
- BRD-K01430114-001-01-4
- HMS1485C01
- MFCD19103545
- n-(4-hydroxy-6-methylpyrimidin-2-yl)-n'-phenylguanidine
- ChemDiv3_004269
- AKOS002676135
- N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N-phenylguanidine
- 16018-52-3
- AKOS000625605
- IDI1_022179
- N-(6-METHYL-4-OXO-1,4-DIHYDRO-2-PYRIMIDINYL)-N'-PHENYLGUANIDINE
- LS-05446
- GUANIDINE, 1-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-3-PHENYL-
- SCHEMBL13919665
- A927403
- AKOS015831067
- N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine
- N-(1,4-Dihydro-6-methyl-4-oxo-2-pyrimidinyl)-N'-phenylguanidine
- 1-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine
- CS-0357845
- 1-(4-Hydroxy-6-methyl-2-pyrimidinyl)-3-phenylguanidine
- N'-(4-HYDROXY-6-METHYLPYRIMIDIN-2-YL)-N-PHENYLGUANIDINE
- N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine
- MDL： MFCD19103545
- Inchi： 1S/C12H13N5O/c1-8-7-10(18)16-12(14-8)17-11(13)15-9-5-3-2-4-6-9/h2-7H,1H3,(H4,13,14,15,16,17,18)
- InChI Key： JPYAJXKPGDZAIN-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)N=C(/N=C(\N)/NC2C=CC=CC=2)N1

Computed Properties

Exact Mass: 243.11219
Monoisotopic Mass: 243.11201
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.9
XLogP3: 0.5

Experimental Properties

Density: 1.34
Boiling Point: 417.7°Cat760mmHg
Flash Point: 206.4°C
Refractive Index: 1.669
PSA: 89.37

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Security Information

HazardClass：IRRITANT

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N057755-250mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine	16018-52-3		250mg	$ 185.00	2022-06-03
TRC	N057755-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine	16018-52-3		500mg	$ 300.00	2022-06-03
TRC	N057755-1000mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine	16018-52-3		1g	$ 480.00	2022-06-03
Chemenu	CM506949-1g	1-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine	16018-52-3	97%	1g	$176	2023-02-02
Matrix Scientific	066087-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine	16018-52-3		500mg	$158.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428515-1g	1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-phenylguanidine	16018-52-3	97%	1g	￥1728	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428515-5g	1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-phenylguanidine	16018-52-3	97%	5g	￥6038	2023-04-15
A2B Chem LLC	AA82411-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-n'-phenylguanidine	16018-52-3	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AA82411-1g	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-n'-phenylguanidine	16018-52-3	>95%	1g	$439.00	2024-04-20
A2B Chem LLC	AA82411-5g	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-n'-phenylguanidine	16018-52-3	>95%	5g	$787.00	2024-04-20